Cas no 618446-36-9 (1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile)

1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile is a heterocyclic organic compound featuring a fused pyrrolopyridine core with an acetyl substituent and a cyano functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The acetyl group enhances reactivity, facilitating further derivatization, while the nitrile moiety offers opportunities for functional group transformations. Its well-defined molecular architecture ensures consistent performance in coupling reactions and heterocyclic expansions. The compound is characterized by high purity and stability, making it suitable for rigorous experimental conditions. Its utility in medicinal chemistry stems from its potential as a scaffold for kinase inhibitors and other therapeutic agents.
1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile structure
618446-36-9 structure
Product Name:1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
CAS No:618446-36-9
MF:C10H7N3O
MW:185.182081460953
MDL:MFCD09263243
CID:835212
Update Time:2026-04-29

1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
    • 1-Acetyl-4-cyano-7-azaindole
    • 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 1-acetyl-
    • MDL: MFCD09263243
    • Inchi: InChI=1S/C10H7N3O/c1-7(14)13-5-3-9-8(6-11)2-4-12-10(9)13/h2-5H,1H3
    • InChI Key: LNSVVOGBLABYQP-UHFFFAOYSA-N
    • SMILES: CC(=O)N1C=CC2=C1N=CC=C2C#N

Computed Properties

  • Exact Mass: 185.05900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 58.68000
  • LogP: 1.56808

1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM149246-1g
1-acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
618446-36-9 95%
1g
$405 2021-06-09
Chemenu
CM149246-1g
1-acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
618446-36-9 95%+
1g
$*** 2023-05-30
Alichem
A029190150-1g
1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
618446-36-9 95%
1g
$346.50 2023-09-01
eNovation Chemicals LLC
Y0997659-1g
1-Acetyl-4-cyano-1H-pyrrolo[2,3-b]pyridine
618446-36-9 95%
1g
$1400 2024-08-02
eNovation Chemicals LLC
Y0997659-5g
1-acetyl-4-cyano-1H-pyrrolo[2,3-b]pyridine
618446-36-9 95%
5g
$1500 2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1074136-1g
1-acetyl-1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile
618446-36-9 95+%
1g
¥3185.00 2024-05-06
eNovation Chemicals LLC
Y0997659-5g
1-acetyl-4-cyano-1H-pyrrolo[2,3-b]pyridine
618446-36-9 95%
5g
$1500 2025-02-24

1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Production Method

Additional information on 1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

Research Brief on 1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (CAS: 618446-36-9): Recent Advances and Applications

The compound 1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (CAS: 618446-36-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug discovery and development. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, providing a comprehensive overview for professionals in the field.

Recent studies highlight the role of 1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile as a privileged scaffold in medicinal chemistry. Its pyrrolopyridine core structure is frequently employed in the design of kinase inhibitors, particularly targeting oncogenic kinases such as JAK2 and ALK. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel JAK2 inhibitors, showing promising in vitro activity against myeloproliferative disorders with IC50 values in the nanomolar range.

Innovative synthetic approaches to 618446-36-9 have been developed to improve yield and purity. A recent patent application (WO2023051234) describes a novel one-pot synthesis method using microwave-assisted cyclization, achieving an 82% yield with >99% purity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical studies.

Beyond oncology applications, emerging research suggests potential in neurodegenerative diseases. In vitro studies have shown that derivatives of 1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile exhibit moderate inhibitory activity against GSK-3β, a key enzyme implicated in Alzheimer's disease pathogenesis. While current potency requires optimization, these findings open new avenues for structure-activity relationship studies.

The compound's physicochemical properties have been extensively characterized in recent computational studies. Molecular modeling indicates favorable drug-like properties with a calculated LogP of 2.1 and polar surface area of 65 Ų, suggesting good membrane permeability while maintaining solubility. These characteristics make it particularly valuable for CNS-targeted drug development programs.

Several pharmaceutical companies have included 618446-36-9 in their discovery pipelines. Current clinical-stage compounds derived from this scaffold include a Phase I ALK inhibitor for non-small cell lung cancer and a preclinical candidate for inflammatory bowel disease. The versatility of this chemical template continues to drive innovation across multiple therapeutic areas.

Future research directions are likely to focus on expanding the structural diversity of derivatives and exploring combination therapies. The recent development of PROTAC molecules incorporating this scaffold demonstrates its potential in targeted protein degradation strategies. As synthetic methodologies advance and biological understanding deepens, 1-Acetyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile is poised to remain a valuable tool in medicinal chemistry for years to come.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.